Cas no 1247134-59-3 (1-[(oxan-4-yl)methyl]piperidin-4-ol)

• Product Name: 1-[(oxan-4-yl)methyl]piperidin-4-ol
• CAS No: 1247134-59-3
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 4564446
• Update Time: 2025-06-30

1-[(oxan-4-yl)methyl]piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol, 1-[(tetrahydro-2H-pyran-4-yl)methyl]-
• 1-[(oxan-4-yl)methyl]piperidin-4-ol

• Inchi： 1S/C11H21NO2/c13-11-1-5-12(6-2-11)9-10-3-7-14-8-4-10/h10-11,13H,1-9H2
• InChI Key： FZXFOFLGSILCOJ-UHFFFAOYSA-N
• SMILES： N1(CC2CCOCC2)CCC(O)CC1

Additional information on 1-[(oxan-4-yl)methyl]piperidin-4-ol

1-[(oxan-4-yl)methyl]piperidin-4-ol (CAS No. 1247134-59-3): A Comprehensive Overview

The compound 1-[(oxan-4-yl)methyl]piperidin-4-ol (CAS No. 1247134-59-3) is a structurally unique organic molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its piperidine ring, which is a six-membered cyclic amine, and an oxane substituent, which is a tetrahydrofuran derivative. The combination of these structural elements gives rise to a molecule with intriguing chemical properties and potential applications in drug discovery.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly due to their ability to modulate various biological targets. The oxane substituent in this compound adds further complexity to its structure, potentially enhancing its pharmacokinetic properties such as solubility and bioavailability. Researchers have explored the synthesis of this compound using various methodologies, including ring-opening reactions and nucleophilic substitutions, to optimize its production for large-scale applications.

One of the most promising aspects of 1-[(oxan-4-yl)methyl]piperidin-4-ol is its potential as a building block for more complex molecules. Its structure allows for further functionalization at multiple positions, making it a versatile starting material for the development of novel therapeutic agents. For instance, modifications at the piperidine nitrogen or the oxane oxygen could lead to compounds with enhanced selectivity or potency against specific biological targets.

In terms of biological activity, preliminary assays have suggested that this compound may exhibit moderate inhibitory effects on certain enzymes involved in neurological disorders. While these findings are still in the early stages, they underscore the need for further investigation into its pharmacological profile. Collaborative efforts between chemists and biologists are currently underway to explore its potential as a lead compound in drug discovery programs targeting neurodegenerative diseases.

The synthesis of 1-[(oxan-4-yllmethyl]piperidin-sol has also been optimized to improve yield and purity. Modern techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to streamline the production process. These advancements not only enhance the efficiency of synthesis but also reduce environmental impact, aligning with current trends toward sustainable chemical practices.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed its molecular structure and provided insights into its conformational flexibility, which is critical for understanding its interactions with biological systems.

In conclusion, 1-(oxan-s-yllmethyl)piperidin-sol (CAS No. 1247134-s9-s) represents a valuable addition to the arsenal of tools available to researchers in organic chemistry and pharmacology. Its unique structure, coupled with recent advances in synthesis and characterization techniques, positions it as a promising candidate for further exploration in drug discovery and development.